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Get Quote

The table below summarizes the basic identification of Pent-2-ynal and a closely related kinetic study on a

similar compound.

Property Details
Pent-2-ynal (Target

Compound)

Chemical Formula CsHgO [1]

Molecular Weight

CAS Registry Number

Related Kinetic Model

Compound Studied

Reaction Partner

Key Kinetic Finding

82.1005 g/mol [1]

55136-52-2 [1]

Pent-3-en-2-yl radical [2]

Oxygen (Oy) [2]

Reaction pathway switches from stabilization to decomposition with

increasing temperature [2]
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Inferred Reactivity and Experimental Context

While direct kinetic data for Pent-2-ynal is limited, its structure suggests two primary reaction pathways

relevant to research and drug development.

¢ Nucleophilic Addition: The aldehyde group and the carbon-carbon triple bond are both electrophilic
centers, making them prime targets for nucleophilic attack, a common mechanism in constructing
complex molecules [3] [4].

o Tautomerism: Under acid-catalyzed conditions with water, Pent-2-ynal could initially form enol
intermediates, which would rapidly tautomerize to more stable ketones [4]. This is a fundamental
reaction for similar alkynyl compounds.

The diagram below illustrates the logical flow for studying Pent-2-ynal's reaction kinetics based on its

functional groups.
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Detailed Experimental Protocol for Nucleophilic
Addition
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Based on a study of a similar enynone system [5], the following protocol can be adapted to investigate the

kinetics of Pent-2-ynal's reaction with nucleophiles like 1H-imidazole-2-thiols.

Objective: To determine the rate law and characterize the products of the reaction between Pent-2-ynal and

a heterocyclic thiol.

Component Details

| Reagents | - Pent-2-ynal (limiting reagent) [1]

Substituted 1H-imidazole-2-thiol (excess) [5]

Base Catalyst (e.g., K,CO3) [5]

Anhydrous polar aprotic solvent (e.g., DMF, Acetonitrile) [5] | | Procedure | 1. Reaction Setup: Add
Pent-2-ynal, imidazole-2-thiol, and base catalyst to the solvent in a round-bottom flask under an inert
atmosphere (N, or Ar) [5].

Kinetic Sampling: Maintain at constant temperature (e.g., 25°C, 40°C, 60°C). At regular time
intervals, withdraw aliquots and quench the reaction with aqueous acid.

Analysis: Use HPLC or GC-MS to quantify the remaining Pent-2-ynal and the formation of products
over time [5]. | | Data Analysis | - Plot the concentration of Pent-2-ynal vs. time at different initial
concentrations of the thiol nucleophile and base catalyst.

Apply the method of initial rates or integrated rate laws to determine the reaction order with respect to
each reactant.

Use the Arrhenius equation with rate constants (k) obtained at different temperatures to calculate the
activation energy (Ep). |

Interpretation and Application Guidance

o Pathway Determination: The specific product formed (e.g., 5H-imidazo[2,1-b][1,3]thiazine vs. furan)

depends on the steric and electronic properties of the nucleophile, a key consideration for reaction
kinetics [5].

Computational Validation: For any proposed mechanism, computational methods like Intrinsic
Reaction Coordinate (IRC) analysis are recommended to validate the reaction pathway and transition
states [3].

Filling the Knowledge Gap: The absence of direct comparative kinetic data for Pent-2-ynal presents
an opportunity for original research. Future work should focus on the quantitative kinetic studies and
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computational modeling outlined above.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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